1-(3-(1H-imidazol-1-yl)propyl)-5-(3-(allyloxy)phenyl)-4-(furan-2-carbonyl)-3-hydroxy-1H-pyrrol-2(5H)-one

• IUPAC Name: 3-(furan-2-carbonyl)-4-hydroxy-1-(3-imidazol-1-ylpropyl)-2-(3-prop-2-enoxyphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C24H23N3O5/c1-2-13-31-18-7-3-6-17(15-18)21-20(22(28)19-8-4-14-32-19)23(29)24(30)27(21)11-5-10-26-12-9-25-16-26/h2-4,6-9,12,14-16,21,29H,1,5,10-11,13H2
• InChI Key: VRFVAKXWDRJNOO-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC(=C1)C2C(=C(C(=O)N2CCCN3C=CN=C3)O)C(=O)C4=CC=CO4
• Molecular Formula: C24H23N3O5
• Molecular Weight: 433.5 g/mol
• CAS No.: 619273-24-4

Description

1-(3-(1H-imidazol-1-yl)propyl)-5-(3-(allyloxy)phenyl)-4-(furan-2-carbonyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C24H23N3O5 and its molecular weight is 433.464. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Advanced synthesis techniques have enabled the creation of sulfonylated furan and imidazo[1,2-a]pyridine derivatives through efficient three-component reactions, showcasing the chemical versatility of related compounds. These methods exhibit excellent functional group tolerance and efficiency, suggesting potential pathways for synthesizing complex molecules like the one (Cui et al., 2018).

• Characterization and Properties : Studies on the characterization of related heterocyclic compounds have highlighted the importance of NMR spectroscopy in determining structural configurations and electronic properties. These techniques can be instrumental in understanding the properties of 1-(3-(1H-imidazol-1-yl)propyl)-5-(3-(allyloxy)phenyl)-4-(furan-2-carbonyl)-3-hydroxy-1H-pyrrol-2(5H)-one and its derivatives (Katritzky & Law, 1988).

Applications in Material Science

• Luminescent Materials : The development of luminescent materials using similar compounds, such as 1,3-diarylated imidazo[1,5-a]pyridine derivatives, has been explored. These materials exhibit remarkable optical properties, including high quantum yields and significant Stokes' shifts, indicating potential applications in creating luminescent materials from complex molecules like the one discussed (Volpi et al., 2017).

Applications in Medicinal Chemistry

• Antimicrobial Activity : The synthesis and evaluation of antimicrobial activities of pyrazole and imidazole derivatives offer insights into the potential biomedical applications of structurally related compounds. Such studies underline the therapeutic potential of heterocyclic compounds in treating infections and diseases (Idhayadhulla et al., 2012).